Cas no 89819-31-8 (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-sulfonamide)

2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-sulfonamide structure
89819-31-8 structure
Product Name:2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-sulfonamide
CAS No:89819-31-8
MF:C11H15NO3S
MW:241.306701898575
MDL:MFCD26134078
CID:588126
PubChem ID:71326365
Update Time:2025-04-19

2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-8-sulfonamide, 3,4-dihydro-2,2-dimethyl-
    • 2,2-dimethyl-3,4-dihydrochromene-8-sulfonamide
    • 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-sulfonamide
    • EN300-282719
    • 89819-31-8
    • DTXSID20755580
    • MDL: MFCD26134078
    • Inchi: 1S/C11H15NO3S/c1-11(2)7-6-8-4-3-5-9(10(8)15-11)16(12,13)14/h3-5H,6-7H2,1-2H3,(H2,12,13,14)
    • InChI Key: ISCVFOHJQQIIRE-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC2=C1OC(C)(C)CC2)(N)(=O)=O

Computed Properties

  • Exact Mass: 241.07726451g/mol
  • Monoisotopic Mass: 241.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 77.8Ų

2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-sulfonamide Pricemore >>

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